Cas no 2648916-08-7 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid
• CAS No: 2648916-08-7
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6483114
• PubChem ID: 165812756
• Update Time: 2025-10-28

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid
• 2648916-08-7
• EN300-1504199
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C25H30N2O5S/c1-3-16(23(28)27-22(24(29)30)12-13-33-2)14-26-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
• InChI Key： XBWSPUXQBSNQIU-XLDIYJRPSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid

Comprehensive Overview of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid (CAS No. 2648916-08-7)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid (CAS No. 2648916-08-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylsulfanyl functional group, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of bioactive peptides and proteins. The presence of this group in (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid suggests that it may be a key intermediate in the synthesis of complex peptides or peptidomimetics. Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents, particularly in the areas of cancer and neurodegenerative diseases.

The methylsulfanyl functional group, also known as a thiomethyl group, is another notable feature of this compound. This group can influence the biological activity and stability of the molecule, making it a valuable component in drug design. Research has shown that thiomethyl groups can enhance the lipophilicity and cell permeability of compounds, which is crucial for their effectiveness as therapeutic agents. Additionally, thiomethyl groups can participate in redox reactions, potentially modulating cellular processes such as apoptosis and inflammation.

In terms of its chemical structure, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid consists of a chiral center at the 2-position, which is essential for its biological activity. The chiral nature of this compound allows for the synthesis of enantiomerically pure forms, which can have distinct pharmacological properties. Enantiomeric purity is crucial in drug development to ensure optimal efficacy and minimize adverse effects.

The synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid typically involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the introduction of the thiomethyl group. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and solution-phase methods are commonly employed to achieve high yields and purity levels. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly processes for producing this compound.

In the context of pharmaceutical research, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid has shown promise as a lead compound for drug discovery. Its unique combination of functional groups makes it a versatile platform for modifying and optimizing biological activity. For instance, studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as proteases and kinases. Additionally, its ability to cross cell membranes efficiently may make it suitable for intracellular targeting.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with some compounds demonstrating significant therapeutic effects with minimal side effects. However, further research is needed to fully understand the mechanisms of action and optimize dosing regimens.

Beyond its potential therapeutic applications, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid also holds value as a research tool. Its unique properties make it useful for studying protein-protein interactions, enzyme kinetics, and other fundamental biological processes. Researchers are increasingly using this compound to gain insights into complex cellular mechanisms and develop new diagnostic methods.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-(methylsulfanyl)butanoic acid (CAS No. 2648916-08-7) is a multifaceted compound with significant potential in both pharmaceutical research and basic science. Its unique structural features and functional groups make it a valuable asset in the development of novel therapeutics and research tools. Ongoing studies continue to uncover new applications and optimize its properties for various uses.